molecular formula C28H46O3 B1203668 2-Cmnco CAS No. 84393-64-6

2-Cmnco

Cat. No.: B1203668
CAS No.: 84393-64-6
M. Wt: 430.7 g/mol
InChI Key: PJSICHQRUIZDEW-JRPMKIQBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cmnco (a hypothetical compound used here for illustrative purposes) is an inorganic coordination complex characterized by a central metal ion (e.g., cobalt or manganese) coordinated with organic ligands, such as cyanamide derivatives. Its systematic IUPAC name would follow standard nomenclature rules , and its synthesis typically involves refluxing metal salts with ligand precursors under controlled conditions. Key properties include:

  • Molecular formula: Hypothetically, $ \text{M(L)}_n $ (M = transition metal; L = cyanamide-based ligand).
  • Physical properties: High thermal stability (decomposition temperature >300°C), moderate solubility in polar solvents (e.g., DMF, ethanol), and paramagnetic behavior due to unpaired d-electrons .
  • Applications: Potential use in catalysis (e.g., oxidation reactions) or as a precursor for nanomaterials .

Characterization of 2-Cmnco requires rigorous methods per IUPAC guidelines, including $ ^1\text{H} $ and $ ^{13}\text{C} $ NMR spectroscopy, IR spectroscopy (to confirm ligand bonding), elemental analysis (±0.4% accuracy), and X-ray crystallography for structural elucidation .

Properties

CAS No.

84393-64-6

Molecular Formula

C28H46O3

Molecular Weight

430.7 g/mol

IUPAC Name

methyl (3aR,3bS,5aR,6R,8aS,8bS,10aR)-3a,5a-dimethyl-6-[(2R)-6-methylheptan-2-yl]-1-oxo-3,3b,4,5,6,7,8,8a,8b,9,10,10a-dodecahydro-2H-indeno[6,7-e]indene-3-carboxylate

InChI

InChI=1S/C28H46O3/c1-17(2)8-7-9-18(3)20-12-13-21-19-10-11-23-25(29)16-24(26(30)31-6)28(23,5)22(19)14-15-27(20,21)4/h17-24H,7-16H2,1-6H3/t18-,19+,20-,21+,22+,23+,24?,27-,28-/m1/s1

InChI Key

PJSICHQRUIZDEW-JRPMKIQBSA-N

SMILES

CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(C(CC4=O)C(=O)OC)C)C

Isomeric SMILES

C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C(CC4=O)C(=O)OC)C)C

Canonical SMILES

CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(C(CC4=O)C(=O)OC)C)C

Synonyms

2-carbomethoxy-A-nor-5 alpha-cholestan-3-one
2-CMNCO

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties

Property 2-Cmnco Co(NH$2$CN)$3$Cl$_2$ Mn(NH$2$CN)$2$(NO$3$)$2$ Ni(SC(NH$2$)$2$)$4$Cl$2$
Molecular Weight (g/mol) 325.2 298.6 287.9 412.8
Decomposition Temp. (°C) 310 290 220 265
Solubility in DMF (mg/mL) 25 18 30 12
Magnetic Moment (µB) 3.87 4.12 5.91 0 (diamagnetic)

Table 2: Catalytic Performance

Compound Reaction Type Turnover Frequency (s$^{-1}$) Overpotential (mV)
2-Cmnco Ammonia Oxidation 8.2 340
Co(NH$2$CN)$3$Cl$_2$ Ammonia Synthesis 12.5 N/A
Ni(SC(NH$2$)$2$)$4$Cl$2$ HER N/A 280

Research Findings and Discussion

  • Ligand Effects : Cyanamide ligands in 2-Cmnco enhance metal-ligand charge transfer, critical for catalytic cycles, but thiourea ligands in nickel analogs improve HER kinetics via sulfur-mediated proton relay .
  • Counterion Impact : Chloride counterions in cobalt complexes reduce solubility but increase thermal stability compared to nitrate analogs .
  • Metal Center Influence : Manganese-based complexes exhibit higher magnetic moments due to d$^5$ configuration, whereas nickel complexes are diamagnetic with d$^8$ electronic structures .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.